6-bromo-N-[4-(ethoxymethyl)phenyl]pyrazin-2-amine

• IUPAC Name: 6-bromo-N-[4-(ethoxymethyl)phenyl]pyrazin-2-amine
• InChI: InChI=1S/C13H14BrN3O/c1-2-18-9-10-3-5-11(6-4-10)16-13-8-15-7-12(14)17-13/h3-8H,2,9H2,1H3,(H,16,17)
• InChI Key: KEOHJMCVCQIFOQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CC=C(C=C1)NC2=CN=CC(=N2)Br
• Molecular Formula: C13H14BrN3O
• Molecular Weight: 308.17 g/mol

Description

6-bromo-N-[4-(ethoxymethyl)phenyl]pyrazin-2-amine is a synthetic organic compound that belongs to the class of pyrazine derivatives This compound is characterized by the presence of a bromine atom at the 6th position of the pyrazine ring and an ethoxymethyl-substituted phenyl group attached to the nitrogen atom at the 2nd position of the pyrazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-bromo-N-[4-(ethoxymethyl)phenyl]pyrazin-2-amine typically involves a multi-step process. One common method includes the following steps:

Ethoxymethylation: The ethoxymethyl group can be introduced to the phenyl ring through alkylation reactions using ethoxymethyl chloride in the presence of a base such as potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

6-bromo-N-[4-(ethoxymethyl)phenyl]pyrazin-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide or potassium thiolate.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Sodium methoxide in methanol or potassium thiolate in dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: Formation of corresponding pyrazine N-oxide derivatives.

Reduction: Formation of reduced pyrazine derivatives.

Substitution: Formation of substituted pyrazine derivatives with various functional groups.

Scientific Research Applications

6-bromo-N-[4-(ethoxymethyl)phenyl]pyrazin-2-amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new therapeutic agents.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 6-bromo-N-[4-(ethoxymethyl)phenyl]pyrazin-2-amine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

N-(4-bromo-2,6-dichlorophenyl)pyrazin-2-amine: Similar structure with additional chlorine atoms.

4-bromo-N,N-dimethylaniline: Similar bromine substitution but different amine group.

Uniqueness

6-bromo-N-[4-(ethoxymethyl)phenyl]pyrazin-2-amine is unique due to the presence of the ethoxymethyl group on the phenyl ring, which can influence its chemical reactivity and biological activity. This structural feature distinguishes it from other similar compounds and may contribute to its specific applications in research and industry.